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For Researchers, Scientists, and Drug Development Professionals

Introduction to HPMCAS for Enteric Coating
Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) is a highly versatile polymer

widely used in the pharmaceutical industry for enteric coating of solid dosage forms such as

tablets, capsules, and pellets.[1][2][3] Its pH-dependent solubility allows for the protection of

active pharmaceutical ingredients (APIs) from the acidic environment of the stomach and

ensures their targeted release in the higher pH of the small intestine.[1][3][4] HPMCAS is

available in different grades, primarily distinguished by the ratio of acetyl and succinoyl group

substitution on the cellulose backbone. This variation in substitution dictates the pH at which

the polymer dissolves, making the selection of the appropriate grade a critical step in the

formulation of delayed-release drug products.[3]

The three primary chemical grades of HPMCAS are:

L Grade (Low pH dissolution): Soluble at pH ≥ 5.5

M Grade (Medium pH dissolution): Soluble at pH ≥ 6.0

H Grade (High pH dissolution): Soluble at pH ≥ 6.8

Each of these chemical grades is also available in different physical forms, typically fine (F) and

granular (G) powders. This document provides detailed application notes and protocols to
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guide researchers and drug development professionals in selecting the appropriate HPMCAS

grade and developing a robust enteric coating formulation.

Physicochemical Properties of HPMCAS Grades
The performance of an HPMCAS enteric coating is directly related to its physicochemical

properties. The ratio of acetyl to succinoyl groups is the primary determinant of the polymer's

dissolution pH. A higher succinoyl content leads to a lower dissolution pH, while a higher acetyl

content results in a higher dissolution pH.

HPMCAS Grade Acetyl Content (%)
Succinoyl Content
(%)

Dissolution pH

L Grade (e.g., AS-LF,

AS-LG)
5.0 - 9.0 14.0 - 18.0 ≥ 5.5

M Grade (e.g., AS-MF,

AS-MG)
7.0 - 11.0 10.0 - 14.0 ≥ 6.0

H Grade (e.g., AS-HF,

AS-HG)
10.0 - 14.0 4.0 - 8.0 ≥ 6.8

Data compiled from multiple sources.

HPMCAS Grade Selection Strategy
The selection of the appropriate HPMCAS grade is a critical decision in the development of an

enteric-coated dosage form. The primary factor to consider is the desired drug release profile,

which is often dictated by the drug's absorption window in the gastrointestinal tract and its

stability at different pH values.
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Drug & Formulation Goals

HPMCAS Grade Selection

API Physicochemical
Properties

(pKa, solubility, stability)

Target Release Site
(Duodenum, Jejunum, Ileum)

influences

L Grade (pH ≥ 5.5)

Proximal small
intestine release

M Grade (pH ≥ 6.0)

Mid-small
intestine release

H Grade (pH ≥ 6.8)

Distal small intestine/
colon release

Start Disperse HPMCAS in
purified water with stirring.

Add plasticizer (e.g., TEC)
to the dispersion and stir.

Homogenize anti-tacking agent
(e.g., Talc) in a portion of water.

Add the anti-tacking agent
slurry to the polymer dispersion.

Continue stirring for a
defined period (e.g., 60 min).

Screen the dispersion through
a sieve (e.g., 100 mesh). Ready for Coating

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Selecting the Right HPMCAS Grade for Enteric
Coating: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207939#selecting-the-right-hpmcas-grade-for-
enteric-coating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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